Cas no 22094-20-8 (rac-1-Stearoyl-3-chloropropanediol)

Technical Introduction: rac-1-Stearoyl-3-chloropropanediol is a chlorinated monoacylglycerol derivative characterized by its stearoyl (C18) fatty acid chain and reactive chloropropanediol moiety. This compound is of interest in synthetic organic chemistry and lipid research due to its bifunctional structure, enabling applications as an intermediate in the synthesis of modified lipids, surfactants, or specialty polymers. The presence of both a hydrophobic stearoyl group and a reactive chlorohydrin group offers versatility in further chemical modifications, such as nucleophilic substitutions or crosslinking reactions. Its well-defined structure ensures reproducibility in experimental workflows. Typical uses include studies on lipid-protein interactions or as a precursor for tailored amphiphilic molecules. Proper handling is advised due to the reactivity of the chloro group.
rac-1-Stearoyl-3-chloropropanediol structure
22094-20-8 structure
Product Name:rac-1-Stearoyl-3-chloropropanediol
CAS No:22094-20-8
MF:C21H41ClO3
MW:377.001446485519
CID:250431
PubChem ID:53407186
Update Time:2025-06-08

rac-1-Stearoyl-3-chloropropanediol Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,3-chloro-2-hydroxypropyl ester
    • rac-1-Stearoyl-3-chloropropanediol
    • 1-chloro-3,3-dihydroxyhenicosan-4-one
    • 1-STEAROYL-3-CHLOROPROPANEDIOL
    • rac-1-Stearoyl-3-chl
    • 3-Chloro-1,2-propandiol-1-monostearate
    • 3-Chloro-1,2-propanediol 1- stearate
    • 22094-20-8
    • DTXSID70695806
    • 1ST14305
    • AKOS030255964
    • Inchi: 1S/C21H41ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,23H,2-19H2,1H3
    • InChI Key: FNBUARDMABVKGD-UHFFFAOYSA-N
    • SMILES: C(OCC(O)CCl)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 376.27400
  • Monoisotopic Mass: 376.274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 19
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: 7.9

Experimental Properties

  • Density: 0.972
  • Melting Point: 36-37°C
  • Boiling Point: 470.307°C at 760 mmHg
  • Flash Point: 238.233°C
  • Refractive Index: 1.466
  • Solubility: 可溶于氯仿(少许)、乙酸乙酯(少许)、甲醇(少许)
  • PSA: 46.53000
  • LogP: 6.39080
  • pka: 12.75±0.20(Predicted)

rac-1-Stearoyl-3-chloropropanediol Security Information

  • Storage Condition:Refrigerator

rac-1-Stearoyl-3-chloropropanediol Customs Data

  • HS CODE:2915709000
  • Customs Data:

    China Customs Code:

    2915709000

    Overview:

    2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Content of stearic acid and palmitic acid

    Summary:

    2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

rac-1-Stearoyl-3-chloropropanediol Pricemore >>

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Additional information on rac-1-Stearoyl-3-chloropropanediol

Professional Introduction to Rac-1-Stearoyl-3-Chloropropanediol (CAS No. 22094-20-8)

Rac-1-Stearoyl-3-chloropropanediol, a compound with the chemical identifier CAS No. 22094-20-8, represents a significant advancement in the field of synthetic chemistry and biochemistry. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in pharmaceutical research and industrial chemistry. The molecular structure of Rac-1-Stearoyl-3-chloropropanediol consists of a stearoyl group attached to a chloropropanediol backbone, which imparts distinct reactivity and functionality suitable for various chemical transformations.

The synthesis of Rac-1-Stearoyl-3-chloropropanediol involves meticulous planning and precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications. The stearoyl group, a long-chain fatty acid derivative, contributes to the compound's hydrophobicity, while the chloropropanediol moiety introduces reactive sites for further functionalization.

In the realm of pharmaceutical research, Rac-1-Stearoyl-3-chloropropanediol has shown promise as an intermediate in the development of novel therapeutic agents. Its structural features make it a valuable building block for designing molecules with specific biological activities. For instance, researchers have explored its potential in modulating lipid metabolism and signaling pathways, areas of significant interest in the treatment of metabolic disorders and inflammatory conditions. The compound's ability to interact with biological targets such as enzymes and receptors has been investigated through computational modeling and experimental validation.

Recent studies have highlighted the role of Rac-1-Stearoyl-3-chloropropanediol in enhancing the efficacy of drug delivery systems. By incorporating this compound into lipid-based nanoparticles, scientists have developed more efficient carriers for targeted drug delivery. These nanoparticles can improve the bioavailability of therapeutic agents and reduce side effects associated with conventional treatments. The hydrophobic nature of the stearoyl group facilitates the incorporation of hydrophobic drugs into the nanoparticle core, while the chloropropanediol moiety aids in stabilizing the particle structure.

The industrial applications of Rac-1-Stearoyl-3-chloropropanediol extend beyond pharmaceuticals. In materials science, this compound has been utilized as a precursor for synthesizing advanced polymers and coatings with enhanced mechanical properties and chemical resistance. Its unique reactivity allows for the creation of cross-linked networks that exhibit superior durability and flexibility. These materials find applications in automotive components, aerospace engineering, and biomedical devices, where performance under extreme conditions is critical.

Environmental science has also benefited from the use of Rac-1-Stearoyl-3-chloropropanediol. Researchers have developed biodegradable formulations based on this compound for use in water treatment and soil remediation. The compound's ability to degrade harmful pollutants while maintaining structural integrity makes it an ideal candidate for environmental applications. Furthermore, its compatibility with green chemistry principles aligns with global efforts to reduce reliance on synthetic chemicals that are harmful to ecosystems.

The future prospects of Rac-1-Stearoyl-3-chloropropanediol are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that improve yield and sustainability. Additionally, exploring its potential in emerging fields such as nanotechnology and renewable energy could unlock unprecedented opportunities. As our understanding of molecular interactions continues to evolve, compounds like Rac-1-Stearoyl-3-chloropropanediol will play a pivotal role in driving innovation across multiple scientific disciplines.

In conclusion, Rac-1-Stearoyl-3-chloropropanediol (CAS No. 22094-20-8) stands as a testament to the ingenuity of modern chemistry. Its unique properties make it a versatile tool for researchers and industry professionals alike, offering solutions to complex challenges in medicine, materials science, and environmental protection. As we continue to harness its potential, this compound will undoubtedly contribute significantly to advancements that improve human health and sustainability on a global scale.

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